Cas no 99207-32-6 (tert-butyl N-(4-hydroxybutyl)-N-methylcarbamate)

tert-butyl N-(4-hydroxybutyl)-N-methylcarbamate structure
99207-32-6 structure
Product Name:tert-butyl N-(4-hydroxybutyl)-N-methylcarbamate
CAS No:99207-32-6
MF:C10H21NO3
MW:203.278643369675
MDL:MFCD09953073
CID:1993527
PubChem ID:14854943
Update Time:2025-04-21

tert-butyl N-(4-hydroxybutyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (4-hydroxybutyl)methyl-, 1,1-dimethylethyl ester
    • TERT-BUTYL 4-HYDROXYBUTYLMETHYLCARBAMATE
    • tert-Butyl (4-hydroxybutyl)(methyl)carbamate
    • tert-butyl N-(4-hydroxybutyl)-N-methylcarbamate
    • (4-Hydroxy-butyl)-methyl-carbamic acid tert-butyl ester
    • tert-butyl (4-hydroxybutyl)methylcarbamate
    • 4-(N-tert-Butyloxycarbonyl-N-methylamino)butanol
    • n-boc-n-methyl-4-aminobutanol
    • BYPKFIHBBILFGE-UHFFFAOYSA-N
    • N-Boc-4-(methylamino)butan-1-ol
    • AB3414
    • 4604AJ
    • NE64001
    • AK158166
    • DS-9329
    • AKOS024262376
    • 99207-32-6
    • SY211969
    • EN300-384673
    • DB-110450
    • DTXSID00564738
    • (4-Hydroxy-butyl)-methyl-carbamic acid tert-butyl ester, AldrichCPR
    • 4-[Boc(methyl)amino]-1-butanol
    • SB40368
    • CS-0043109
    • tert-Butyl(4-hydroxybutyl)(methyl)carbamate
    • SCHEMBL2478206
    • (1,1-dimethylethyl) (4-hydroxybutyl)methylcarbamate
    • MFCD09953073
    • MDL: MFCD09953073
    • Inchi: 1S/C10H21NO3/c1-10(2,3)14-9(13)11(4)7-5-6-8-12/h12H,5-8H2,1-4H3
    • InChI Key: BYPKFIHBBILFGE-UHFFFAOYSA-N
    • SMILES: O(C(N(C)CCCCO)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 203.15214353g/mol
  • Monoisotopic Mass: 203.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 1.1

tert-butyl N-(4-hydroxybutyl)-N-methylcarbamate Pricemore >>

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